Cas no 2228572-65-2 ((3,5-difluoropyridin-4-yl)methyl sulfamate)

• Product Name: (3,5-difluoropyridin-4-yl)methyl sulfamate
• CAS No: 2228572-65-2
• MF: C₆H₆F₂N₂O₃S
• MW: 224.185246944427
• CID: 6077747
• PubChem ID: 165637610
• Update Time: 2025-07-30

(3,5-difluoropyridin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3,5-difluoropyridin-4-yl)methyl sulfamate
• EN300-2004858
• 2228572-65-2

• Inchi： 1S/C6H6F2N2O3S/c7-5-1-10-2-6(8)4(5)3-13-14(9,11)12/h1-2H,3H2,(H2,9,11,12)
• InChI Key： ZYNMIWDZSVFQQM-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C(=CN=CC=1F)F

Computed Properties

• Exact Mass: 224.00671956g/mol
• Monoisotopic Mass: 224.00671956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.7Ų

Additional information on (3,5-difluoropyridin-4-yl)methyl sulfamate

Introduction to (3,5-difluoropyridin-4-yl)methyl sulfamate (CAS No. 2228572-65-2)

(3,5-difluoropyridin-4-yl)methyl sulfamate, with the CAS number 2228572-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both fluorine atoms at the 3rd and 5th positions, along with a sulfamate functional group at the 4th position, imparts unique chemical properties that make this molecule particularly interesting for further exploration.

The< strong>structure of (3,5-difluoropyridin-4-yl)methyl sulfamate combines the aromatic stability of the pyridine ring with the electron-withdrawing effects of the fluorine substituents. This structural configuration enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The sulfamate group, on the other hand, introduces a polar and highly reactive moiety that can participate in various chemical transformations, including nucleophilic substitution and condensation reactions. These features collectively contribute to the compound's versatility in both laboratory research and industrial applications.

In recent years, there has been a growing interest in< strong>pyridine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Specifically, the fluorinated pyridine scaffold has shown promise in modulating enzyme activity and enhancing drug bioavailability. The< strong>sulfamate functional group in (3,5-difluoropyridin-4-yl)methyl sulfamate adds an additional layer of functionality that can be exploited for designing more sophisticated molecular architectures.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated that derivatives of< strong>(3,5-difluoropyridin-4-yl)methyl sulfamate can inhibit the activity of certain kinases involved in cancer progression. The fluorine atoms enhance binding affinity by participating in halogen bonding interactions with protein residues, while the sulfamate group serves as a hinge-binding element, improving overall drug-like properties.

The< strong>CAS number 2228572-65-2 provides a unique identifier for this compound, facilitating its use in academic and industrial research. This standardized classification ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical applications, (3,5-difluoropyridin-4-yl)methyl sulfamate has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable precursor for designing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability and chemical resistance. The< strong>fluorinated pyridine derivatives, including this compound, are particularly attractive due to their stability under various environmental conditions.

The< strong>biological activity of (3,5-difluoropyridin-4-yl)methyl sulfamate has been extensively studied in recent years. Preclinical trials have shown promising results regarding its potential as an anti-inflammatory agent by modulating cytokine production pathways. Furthermore, its interaction with biological targets has been investigated using computational modeling techniques to predict binding affinities and optimize drug design. These efforts have led to the development of more potent analogs with improved pharmacokinetic profiles.

The< strong>sulfamate group plays a crucial role in determining the pharmacological properties of this compound. It acts as a pharmacophore, contributing to receptor binding and downstream signaling events. The electron-withdrawing nature of the sulfamate moiety enhances hydrogen bonding interactions with polar residues in target proteins, thereby increasing binding specificity. This feature is particularly valuable in drug discovery efforts aimed at developing selective inhibitors with minimal off-target effects.

The< strong>CAS number 2228572-65-2 is also significant for regulatory purposes, ensuring compliance with international chemical safety standards. Proper handling and storage protocols must be followed to maintain the integrity of this compound during research and production processes. Safety data sheets (SDS) provide essential information on toxicity profiles, exposure risks, and first aid measures, enabling researchers to work with this substance responsibly.

In conclusion，（3，5-difluoropyridin-4-ylmethyl sulfamate）(CAS No. 2228572-65-2) is a multifaceted compound with broad applications in pharmaceuticals，materials science，and agrochemicals。 Its unique structural features，including fluorine substituents and a sulfamate functional group，make it a valuable intermediate for synthetic chemistry。 Recent research highlights its potential as an anti-inflammatory agent，kinase inhibitor，and building block for novel drug candidates。 As scientific understanding advances，this compound will likely continue to play a pivotal role in developing innovative solutions across multiple disciplines。